Cas no 55119-95-4 (1H-Pyrazole, 3-butyl-5-chloro-4-nitro-)

• Product Name: 1H-Pyrazole, 3-butyl-5-chloro-4-nitro-
• CAS No: 55119-95-4
• MF: C₇H₁₀ClN₃O₂
• MW: 203.626200199127
• CID: 1591952
• Update Time: 2024-08-27

1H-Pyrazole, 3-butyl-5-chloro-4-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 3-butyl-5-chloro-4-nitro-

• Inchi： 1S/C7H10ClN3O2/c1-2-3-4-5-6(11(12)13)7(8)10-9-5/h2-4H2,1H3,(H,9,10)
• InChI Key： YFYJHDHBJNRZDP-UHFFFAOYSA-N
• SMILES： N1C(Cl)=C([N+]([O-])=O)C(CCCC)=N1

Computed Properties

• Exact Mass: 203.0463

Experimental Properties

• Density: 1.352±0.06 g/cm3(Predicted)
• Boiling Point: 361.1±37.0 °C(Predicted)
• PSA: 71.82
• pka: 7.31±0.50(Predicted)